Cas no 20599-01-3 (2,2-Bis(bromomethyl)-1,3-dioxolane)

• Product Name: 2,2-Bis(bromomethyl)-1,3-dioxolane
• CAS No: 20599-01-3
• MF: C₅H₈Br₂O₂
• MW: 259.923820495605
• MDL: MFCD15526789
• CID: 910103
• PubChem ID: 317545
• Update Time: 2025-04-24

2,2-Bis(bromomethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2,2-BIS(BROMOMETHYL)-1,3-DIOXOLANE
• 2,2-Bis-brommethyl-[1,3]dioxolan
• 2,2-bis-bromomethyl-[1,3]dioxolane
• AC1L7W8A
• NSC249809
• SureCN239748
• 1,3-dioxolane, 2,2-bis(bromomethyl)-
• DTXSID50312105
• DS-003457
• MOPJSMIEGALASX-UHFFFAOYSA-N
• AKOS028108633
• AS-61897
• MFCD15526789
• 20599-01-3
• NSC-249809
• CS-0060822
• SCHEMBL239748
• 2,2-Bis(bromomethyl)-1,3-dioxolane

• MDL： MFCD15526789
• Inchi： 1S/C5H8Br2O2/c6-3-5(4-7)8-1-2-9-5/h1-4H2
• InChI Key： MOPJSMIEGALASX-UHFFFAOYSA-N
• SMILES： BrCC1(CBr)OCCO1

Computed Properties

• Exact Mass: 257.88904
• Monoisotopic Mass: 257.88910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5
• Molecular Weight: 259.92

Experimental Properties

• PSA: 18.46
• LogP: 1.51930

Additional information on 2,2-Bis(bromomethyl)-1,3-dioxolane

2,2-Bis(bromomethyl)-1,3-dioxolane (CAS No. 20599-01-3): A Comprehensive Overview

2,2-Bis(bromomethyl)-1,3-dioxolane, also known by its CAS registry number 20599-01-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry. This compound is a derivative of 1,3-dioxolane, a five-membered cyclic ether, with two bromomethyl groups attached to the second carbon atom. The structure of 2,2-Bis(bromomethyl)-1,3-dioxolane makes it highly reactive and suitable for a wide range of applications in organic synthesis and materials science.

The molecular formula of 2,2-Bis(bromomethyl)-1,3-dioxolane is C₅H₈Br₂O₂, and its molecular weight is approximately 247.86 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in most organic solvents such as dichloromethane and diethyl ether. Its physical properties make it ideal for use in various synthetic reactions where controlled reactivity is required.

Recent studies have highlighted the importance of 2,2-Bis(bromomethyl)-1,3-dioxolane in the synthesis of advanced materials. For instance, researchers have explored its role as an intermediate in the preparation of cross-linked polymers and biodegradable materials. The bromomethyl groups in the molecule act as reactive sites for nucleophilic substitution reactions, enabling the incorporation of various functional groups into polymer backbones. This property has led to its use in developing environmentally friendly materials with tailored mechanical and thermal properties.

In the field of organic synthesis, 2,2-Bis(bromomethyl)-1,3-dioxolane serves as a valuable building block for constructing complex molecules. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a versatile precursor for synthesizing heterocyclic compounds and bioactive molecules. Recent advancements in catalytic methods have further enhanced its utility by enabling more efficient and selective transformations.

The synthesis of 2,2-Bis(bromomethyl)-1,3-dioxolane typically involves the reaction of 1,3-dioxolanediyl bromide with appropriate alkylating agents under controlled conditions. The reaction conditions are optimized to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow reactors to improve reaction efficiency and reduce environmental impact.

The applications of 2,2-Bis(bromomethyl)-1,3-dioxolane extend beyond traditional organic synthesis. It has been utilized in the development of novel drug delivery systems due to its ability to form biocompatible polymers. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can release drugs in response to external stimuli such as temperature or pH changes.

In conclusion, 2,2-Bis(bromomethyl)-1,3-dioxolane (CAS No. 20599-01-3) is a multifaceted compound with significant implications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for synthesizing advanced materials and bioactive compounds. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.